3-[3-(benzyloxy)phenyl]-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide

• IUPAC Name: 2-cyano-3-(3-phenylmethoxyphenyl)-N-prop-2-enylprop-2-enamide
• InChI: InChI=1S/C20H18N2O2/c1-2-11-22-20(23)18(14-21)12-17-9-6-10-19(13-17)24-15-16-7-4-3-5-8-16/h2-10,12-13H,1,11,15H2,(H,22,23)
• InChI Key: WQNMMQGWZTXVTR-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C(=CC1=CC(=CC=C1)OCC2=CC=CC=C2)C#N
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

The compound “3-[3-(benzyloxy)phenyl]-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide” is an organic molecule with several functional groups. It contains a benzyl group (a benzene ring attached to a CH2 group), an ether linkage (an oxygen atom connected to two carbon atoms), a cyano group (a carbon triple-bonded to a nitrogen), and an amide group (a carbonyl group (C=O) attached to a nitrogen). These functional groups could potentially give this compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzyl group is likely to contribute to the compound’s rigidity and could influence its interactions with other molecules. The ether, cyano, and amide groups could participate in a variety of intermolecular interactions, including hydrogen bonding and dipole-dipole interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, its solubility would be affected by its polarity, its melting and boiling points would depend on the strength of its intermolecular interactions, and its reactivity would be influenced by the presence of reactive functional groups.

Scientific Research Applications

Anticancer Agents

• . . .

Tubulin Polymerization Inhibitors

• . Tubulin is a protein that is important for cell division, and its inhibition can prevent the growth of cancer cells.

Molecular Docking

• . These studies help researchers understand how the compound interacts with other molecules at the atomic level, which is crucial for drug design and discovery.

ADME Prediction

• . ADME stands for Absorption, Distribution, Metabolism, and Excretion. These are important factors to consider in drug development as they determine the drug’s bioavailability and its overall effect on the body.

Bioactivity Study

• . These studies help researchers understand the biological activities of the compound, such as its anticancer properties.

EGFR Kinase Inhibitory Activity

• . EGFR kinase is a protein that plays a key role in cell growth and survival. Its inhibition can be beneficial in the treatment of various types of cancers.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, investigating its physical and chemical properties in more detail, and developing efficient methods for its synthesis.